2-aziridin-1-yl-3-(isobutylamino)naphthoquinone
Overview
Description
2-aziridin-1-yl-3-(isobutylamino)naphthoquinone, also known as AZQ, is a synthetic compound that has been widely studied for its potential use in cancer treatment. It belongs to the class of compounds known as aziridinylquinones, which are characterized by the presence of an aziridine ring and a quinone moiety. AZQ has been shown to have potent anticancer activity both in vitro and in vivo, making it a promising candidate for further development as a cancer therapeutic.
Mechanism of Action
The mechanism of action of 2-aziridin-1-yl-3-(isobutylamino)naphthoquinone is not fully understood, but it is believed to involve the generation of reactive oxygen species (ROS) and the induction of DNA damage. 2-aziridin-1-yl-3-(isobutylamino)naphthoquinone has been shown to cause DNA strand breaks and to inhibit the repair of DNA damage, leading to cell death. It has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects
2-aziridin-1-yl-3-(isobutylamino)naphthoquinone has been shown to have a number of biochemical and physiological effects. It has been shown to induce the expression of genes involved in apoptosis and to inhibit the expression of genes involved in cell proliferation. 2-aziridin-1-yl-3-(isobutylamino)naphthoquinone has also been shown to inhibit the activity of the enzyme NAD(P)H:quinone oxidoreductase, which is involved in the detoxification of quinones and other reactive compounds.
Advantages and Limitations for Lab Experiments
One advantage of 2-aziridin-1-yl-3-(isobutylamino)naphthoquinone is that it has been extensively studied in vitro and in vivo, making it a well-characterized compound for use in laboratory experiments. However, one limitation is that it can be difficult to work with due to its low solubility in water and organic solvents.
Future Directions
There are a number of future directions for research on 2-aziridin-1-yl-3-(isobutylamino)naphthoquinone. One area of interest is the development of analogs of 2-aziridin-1-yl-3-(isobutylamino)naphthoquinone with improved solubility and pharmacokinetic properties. Another area of interest is the development of combination therapies that include 2-aziridin-1-yl-3-(isobutylamino)naphthoquinone and other anticancer agents. Finally, further studies are needed to fully understand the mechanism of action of 2-aziridin-1-yl-3-(isobutylamino)naphthoquinone and to identify potential biomarkers of response to treatment.
Scientific Research Applications
2-aziridin-1-yl-3-(isobutylamino)naphthoquinone has been extensively studied for its potential use in cancer treatment. It has been shown to induce apoptosis, or programmed cell death, in a number of different cancer cell lines, including breast, lung, and colon cancer cells. 2-aziridin-1-yl-3-(isobutylamino)naphthoquinone has also been shown to inhibit the growth of tumors in animal models, suggesting that it may have potential as a cancer therapeutic.
properties
IUPAC Name |
2-(aziridin-1-yl)-3-(2-methylpropylamino)naphthalene-1,4-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-10(2)9-17-13-14(18-7-8-18)16(20)12-6-4-3-5-11(12)15(13)19/h3-6,10,17H,7-9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOBSZIMRBAIMCG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC1=C(C(=O)C2=CC=CC=C2C1=O)N3CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Aziridin-1-yl)-3-[(2-methylpropyl)amino]naphthalene-1,4-dione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.